Cas no 164642-63-1 (4-(2,6-dimethylphenyl)butan-1-amine)

• Product Name: 4-(2,6-dimethylphenyl)butan-1-amine
• CAS No: 164642-63-1
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6196807
• PubChem ID: 80503121
• Update Time: 2024-01-11

4-(2,6-dimethylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylphenyl)butan-1-amine
• AKOS019067506
• 164642-63-1
• EN300-1849604

• Inchi： 1S/C12H19N/c1-10-6-5-7-11(2)12(10)8-3-4-9-13/h5-7H,3-4,8-9,13H2,1-2H3
• InChI Key： SUKDIVZHEOOWKY-UHFFFAOYSA-N
• SMILES： NCCCCC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines